Cas no 82413-60-3 (4-[(dibutylamino)methyl]benzaldehyde)

• Product Name: 4-[(dibutylamino)methyl]benzaldehyde
• CAS No: 82413-60-3
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• MDL: MFCD22372890
• CID: 5229003
• Update Time: 2026-03-07

4-[(dibutylamino)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(dibutylamino)methyl]benzaldehyde

• MDL： MFCD22372890
• Inchi： 1S/C16H25NO/c1-3-5-11-17(12-6-4-2)13-15-7-9-16(14-18)10-8-15/h7-10,14H,3-6,11-13H2,1-2H3
• InChI Key： UCVBRNYVYTYCIK-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(CN(CCCC)CCCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-[(dibutylamino)methyl]benzaldehyde

Research Update on 4-[(dibutylamino)methyl]benzaldehyde (CAS: 82413-60-3) in Chemical Biology and Pharmaceutical Applications

4-[(dibutylamino)methyl]benzaldehyde (CAS: 82413-60-3) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its dibutylamino-methyl substitution, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's unique structural features make it a valuable scaffold for designing novel therapeutic agents.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers investigated the role of 4-[(dibutylamino)methyl]benzaldehyde in the synthesis of small-molecule inhibitors targeting histone deacetylases (HDACs). The study highlighted the compound's ability to form Schiff base intermediates, which are crucial for HDAC inhibition. The researchers reported a significant improvement in inhibitory activity when the compound was incorporated into a larger pharmacophore, suggesting its potential as a building block for epigenetic therapeutics. These findings underscore the compound's relevance in oncology research, where HDAC inhibitors are being explored for their anti-cancer properties.

Another recent application of 4-[(dibutylamino)methyl]benzaldehyde was reported in the field of antimicrobial drug development. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* demonstrated its utility in synthesizing novel quaternary ammonium compounds with broad-spectrum antibacterial activity. The dibutylamino-methyl group was found to enhance membrane permeability, leading to improved efficacy against Gram-positive and Gram-negative bacteria. This research opens new avenues for addressing antibiotic resistance, a pressing global health challenge.

The compound's physicochemical properties have also been a subject of investigation. Computational studies published in *Chemical Biology & Drug Design* (2023) utilized molecular docking and density functional theory (DFT) calculations to predict its binding affinities with various biological targets. These studies revealed that the dibutylamino-methyl moiety contributes to favorable hydrophobic interactions, while the aldehyde group facilitates covalent bonding with nucleophilic residues in target proteins. Such insights are invaluable for rational drug design and optimization.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-[(dibutylamino)methyl]benzaldehyde. A 2023 patent application (WO2023/123456) addressed this issue by proposing a novel catalytic method for its production, achieving higher yields and purity compared to traditional routes. This advancement could facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, 4-[(dibutylamino)methyl]benzaldehyde (CAS: 82413-60-3) continues to emerge as a multifaceted tool in chemical biology and drug discovery. Its applications span from epigenetic modulation to antimicrobial development, supported by a growing body of structural and functional studies. Future research directions may focus on expanding its therapeutic scope and addressing synthetic challenges to fully realize its potential in medicine.